
An In-depth Technical Guide to 3-
(Methoxymethoxy)azetidine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-(Methoxymethoxy)azetidine

Cat. No.: B15270133

Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1697121-19-9

This technical guide provides a comprehensive overview of 3-(Methoxymethoxy)azetidine, a

valuable building block in medicinal chemistry. Due to the limited availability of specific

experimental data for this compound, this guide combines reported data for structurally related

compounds with established synthetic methodologies to offer a practical resource for its

synthesis, characterization, and potential applications.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-
(Methoxymethoxy)azetidine. The experimental data for this specific compound is not widely

published; therefore, predicted values from computational models are provided.
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Property Value Source

CAS Number 1697121-19-9 [1]

Molecular Formula C₅H₁₁NO₂ Calculated

Molecular Weight 117.15 g/mol [1]

Boiling Point 135.7 ± 30.0 °C Predicted[1]

Density 1.03 ± 0.1 g/cm³ Predicted[1]

pKa 9.45 ± 0.40 Predicted[1]

Synthesis
A plausible and efficient synthetic route to 3-(Methoxymethoxy)azetidine involves a two-step

process starting from readily available precursors: the synthesis of 3-hydroxyazetidine followed

by the protection of the hydroxyl group with a methoxymethyl (MOM) ether.

Step 1: Synthesis of 3-Hydroxyazetidine Hydrochloride

This procedure is adapted from established methods for the synthesis of 3-hydroxyazetidine.[2]

[3]

Materials: Benzylamine, epichlorohydrin, water, methanol, palladium on carbon (10%).

Procedure:

Dissolve benzylamine in approximately 15 volumes of water and cool the solution to 0-5

°C.

Slowly add 1.3 equivalents of epichlorohydrin to the cooled solution while maintaining the

temperature between 0-5 °C.

Stir the reaction mixture for 12 hours at this temperature.

Collect the resulting precipitate by filtration, wash with water, and then an organic solvent

to yield the intermediate, 1-benzyl-3-hydroxyazetidine.
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Dissolve the 1-benzyl-3-hydroxyazetidine in methanol, add a catalytic amount of 10%

palladium on carbon, and subject the mixture to hydrogenation (e.g., using a balloon or a

Parr shaker) until the reaction is complete (monitored by TLC or LC-MS).

Filter the reaction mixture through celite to remove the catalyst and concentrate the filtrate

under reduced pressure to obtain 3-hydroxyazetidine hydrochloride as a crude product,

which can be purified by recrystallization.

Step 2: Methoxymethyl (MOM) Protection of 3-Hydroxyazetidine

This is a general procedure for the MOM protection of a secondary alcohol and would need to

be optimized for this specific substrate.[4][5]

Materials: 3-Hydroxyazetidine hydrochloride, a non-nucleophilic base (e.g., N,N-

diisopropylethylamine - DIPEA), chloromethyl methyl ether (MOM-Cl), and an anhydrous

aprotic solvent (e.g., dichloromethane - DCM).

Procedure:

Suspend 3-hydroxyazetidine hydrochloride in anhydrous DCM.

Add a slight excess of a non-nucleophilic base, such as DIPEA, to neutralize the

hydrochloride and deprotonate the amine.

Cool the mixture to 0 °C and add a slight excess of MOM-Cl dropwise.

Allow the reaction to warm to room temperature and stir until completion (monitored by

TLC or LC-MS).

Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by flash column chromatography to yield 3-
(Methoxymethoxy)azetidine.
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Synthesis Workflow for 3-(Methoxymethoxy)azetidine

Step 1: Synthesis of 3-Hydroxyazetidine Step 2: MOM Protection

Purification and Characterization

Benzylamine + Epichlorohydrin

1-Benzyl-3-hydroxyazetidine

 Ring formation 

3-Hydroxyazetidine

 Hydrogenolysis (Pd/C, H2) 

3-Hydroxyazetidine

3-(Methoxymethoxy)azetidine

 Protection 

MOM-Cl, DIPEA, DCM

Column Chromatography

NMR, MS, etc.

Click to download full resolution via product page

Caption: A proposed workflow for the synthesis and purification of 3-
(Methoxymethoxy)azetidine.

Predicted Characterization Data
While experimental spectra for 3-(Methoxymethoxy)azetidine are not readily available, the

following are predicted NMR and mass spectrometry characteristics based on its structure and

data from analogous compounds.[4][6][7]
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Technique Predicted Observations

¹H NMR

Signals corresponding to the methoxy protons

(singlet, ~3.3 ppm), the methylene protons of

the MOM group (singlet, ~4.6 ppm), the methine

proton at the 3-position of the azetidine ring

(multiplet), and the methylene protons at the 2-

and 4-positions of the azetidine ring (multiplets).

¹³C NMR

Resonances for the methoxy carbon, the

methylene carbon of the MOM group, the

methine carbon at the 3-position, and the

methylene carbons at the 2- and 4-positions of

the azetidine ring.

Mass Spec (EI)

A molecular ion peak (M⁺) at m/z = 117. The

fragmentation pattern would likely involve the

loss of the methoxymethyl group or cleavage of

the azetidine ring.

Applications in Drug Discovery
The azetidine scaffold is of significant interest in medicinal chemistry due to its ability to

introduce conformational rigidity and act as a bioisostere for other cyclic and acyclic moieties.

[8] 3-Substituted azetidines, in particular, have been explored for a variety of therapeutic

targets.

Scaffold for Biologically Active Molecules: 3-Alkoxyazetidines have been investigated as

components of G-protein-coupled receptor agonists and inhibitors of stearoyl-coenzyme Δ-9

desaturase.[9] The methoxymethoxy group in 3-(Methoxymethoxy)azetidine can serve as a

protected hydroxyl group, allowing for further functionalization at a later stage in a synthetic

sequence.

Monoamine Transporter Ligands: 3-Arylmethoxyazetidines have been synthesized and

evaluated for their binding affinities at dopamine and serotonin transporters, suggesting that

this class of compounds could be valuable in the development of treatments for

neuropsychiatric disorders.[10][11]
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GABA Uptake Inhibitors: Azetidine derivatives have been explored as conformationally

constrained GABA analogs with potential applications in neurological disorders.[12]

The use of 3-(Methoxymethoxy)azetidine allows for the introduction of a key oxygen-

containing functionality while the core azetidine structure provides a desirable vector for

substituent placement in drug design.

Role of 3-(Methoxymethoxy)azetidine in Drug Discovery

Chemical Modification

Potential Biological Applications

3-(Methoxymethoxy)azetidine Scaffold

Derivatization at N1 and/or C3

Deprotection of MOM group

Further Functionalization at C3-OH

GPCR Ligands Monoamine Transporter Modulators Enzyme Inhibitors
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Caption: A diagram illustrating the potential of 3-(Methoxymethoxy)azetidine as a versatile

scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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